[N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride

• IUPAC Name: [N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride
• InChI: InChI=1S/C8H9F2N5.ClH/c9-4-1-5(10)3-6(2-4)14-8(13)15-7(11)12;/h1-3H,(H6,11,12,13,14,15);1H
• InChI Key: SAOVSHFMPMBZML-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)N=C(N)N=C([NH3+])N.[Cl-]
• Molecular Formula: C8H10ClF2N5
• Molecular Weight: 249.65 g/mol

Description

The compound with the identifier “[N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for [N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride would likely involve scaling up the laboratory synthesis procedures. This could include optimizing reaction conditions for higher yields, using industrial-grade solvents and reagents, and employing large-scale reactors. The goal is to produce the compound efficiently and cost-effectively while maintaining high purity and quality standards.

Chemical Reactions Analysis

Types of Reactions

[N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures, pressures, and pH levels.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction pathway. For example, oxidation may yield oxidized derivatives, reduction may produce reduced forms, and substitution reactions may result in new compounds with different functional groups.

Scientific Research Applications

[N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride has a wide range of scientific research applications, including:

Chemistry: It can be used as a reagent or intermediate in organic synthesis, helping to create new chemical entities.

Biology: It may have applications in studying biological pathways and interactions, particularly if it interacts with specific biomolecules.

Medicine: Potential medicinal applications could include drug development, where this compound or its derivatives may exhibit therapeutic properties.

Industry: Industrial applications might involve the use of this compound in the production of materials, chemicals, or other products where its unique properties are beneficial.

Mechanism of Action

The mechanism of action of [N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride involves its interaction with specific molecular targets and pathways. This could include binding to enzymes, receptors, or other biomolecules, leading to changes in biological activity. The exact molecular targets and pathways would depend on the specific context in which the compound is used, such as in a biological assay or therapeutic application.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [N'-[N'-(3,5-difluorophenyl)carbamimidoyl]carbamimidoyl]azanium;chloride can be identified based on structural and functional similarities. These might include other small molecules with similar chemical backbones or functional groups.

Uniqueness

What sets this compound apart from similar compounds could be its specific chemical properties, such as reactivity, stability, or biological activity. These unique features make it valuable for certain applications where other compounds may not be as effective.

Conclusion

This compound is a versatile compound with significant potential in various scientific and industrial fields. Its unique chemical properties and ability to undergo diverse reactions make it a valuable tool for researchers and industry professionals alike. Further exploration of its applications and mechanisms of action could lead to new discoveries and innovations.